4-(4-Bromo-3,5-dimethoxyphenyl)oxazole

• Molecular Formula: C11H10BrNO3
• Molecular Weight: 284.11 g/mol
• IUPAC Name: 4-(4-bromo-3,5-dimethoxyphenyl)-1,3-oxazole
• InChI: InChI=1S/C11H10BrNO3/c1-14-9-3-7(8-5-16-6-13-8)4-10(15-2)11(9)12/h3-6H,1-2H3
• InChI Key: YZVPNFQTHCNORA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1Br)OC)C2=COC=N2

Description

4-(4-Bromo-3,5-dimethoxyphenyl)oxazole is a useful research compound. Its molecular formula is C11H10BrNO3 and its molecular weight is 284.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-bromo-1-(4-bromo-3,5-dimethoxyphenyl)ethanone (0.8 g, 0.96 mmol) in formamide (7 mL) in an oven-dried flask under argon was heated at 100° C. for 10 hours then 110° C. for 5 hours. After cooling to room temp, EtOAc and saturated aqueous NaHCO3 were carefully added and the mixture was stirred for 15 minutes. It was then extracted with EtOAc twice and the combined organics were washed with H2O and brine, dried over Na2SO4 and concentrated. Purification by chromatography (20-40% EtOAc-hexanes) provided 4-(4-bromo-3,5-dimethoxyphenyl)oxazole as a yellow solid (0.387 g, 58% yield).